N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine

• Molecular Formula: C17H19ClFNO2
• Molecular Weight: 323.8 g/mol
• IUPAC Name: N-[[5-chloro-2-[(2-fluorophenyl)methoxy]phenyl]methyl]-2-methoxyethanamine
• InChI: InChI=1S/C17H19ClFNO2/c1-21-9-8-20-11-14-10-15(18)6-7-17(14)22-12-13-4-2-3-5-16(13)19/h2-7,10,20H,8-9,11-12H2,1H3
• InChI Key: JPBQEBMCDIESRU-UHFFFAOYSA-N
• SMILES: COCCNCC1=C(C=CC(=C1)Cl)OCC2=CC=CC=C2F

Description

N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine is a chemical compound that has gained significant attention in the scientific community due to its potential use in research applications. It is a selective serotonin reuptake inhibitor (SSRI) and is commonly referred to as Citalopram.

Mechanism of Action

Citalopram works by selectively inhibiting the reuptake of serotonin in the brain. Serotonin is a neurotransmitter that regulates mood, appetite, and sleep. By inhibiting its reuptake, Citalopram increases the concentration of serotonin in the brain, which can improve mood and alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
Citalopram has been shown to have various biochemical and physiological effects. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. Additionally, it has been shown to decrease the levels of cortisol, a hormone associated with stress.

Advantages and Limitations for Lab Experiments

Citalopram has several advantages for use in lab experiments. It has a high affinity for the serotonin transporter, which makes it a potent inhibitor. Additionally, it has a long half-life, which allows for sustained inhibition of serotonin reuptake. However, one of the limitations of using Citalopram in lab experiments is its potential for non-specific binding to other receptors. This can lead to off-target effects and may complicate the interpretation of results.

Future Directions

There are several future directions for research involving Citalopram. One area of interest is the use of Citalopram in combination with other drugs to enhance its therapeutic effects. Another area of research is the development of more selective serotonin reuptake inhibitors that have fewer off-target effects. Additionally, there is ongoing research on the role of serotonin in various mental health disorders, which may lead to the development of new treatments that target the serotonin system.
Conclusion:
In conclusion, N-{5-chloro-2-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine, or Citalopram, is a chemical compound that has potential use in research applications. It is a selective serotonin reuptake inhibitor that has been extensively studied for its potential use in treating mental health disorders. Citalopram has several advantages for use in lab experiments, but also has limitations that must be considered. Future research directions include the use of Citalopram in combination with other drugs and the development of more selective serotonin reuptake inhibitors.

Synthesis Methods

Citalopram is synthesized through a multi-step process that involves the reaction of 5-chloro-2-(2-fluorophenyl) benzyl alcohol with 2-methoxyethylamine. The reaction is carried out in the presence of a base and a solvent. The resulting product is then purified using various methods such as column chromatography and recrystallization.

Scientific Research Applications

Citalopram has been extensively studied for its potential use in treating various mental health disorders such as depression, anxiety, and obsessive-compulsive disorder. Additionally, it has been used in research to study the neurochemical mechanisms involved in these disorders. Citalopram has also been used in studies on serotonin transporter function and regulation.